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Compound Name: GSK2850163 (S enantiomer)

Cat. No.: B1150388 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the biological effects of the R and S enantiomers of GSK2850163, a

potent inhibitor of the inositol-requiring enzyme 1α (IRE1α). This document summarizes the

available quantitative data, details relevant experimental methodologies, and visualizes the

associated signaling pathway to facilitate a comprehensive understanding of their differential

activities.

GSK2850163 is a small molecule inhibitor that targets IRE1α, a key sensor and effector of the

unfolded protein response (UPR). The UPR is a critical cellular stress response activated by

the accumulation of misfolded proteins in the endoplasmic reticulum (ER). IRE1α possesses

both a serine/threonine kinase and an endoribonuclease (RNase) domain. Upon activation,

IRE1α initiates the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, leading to

the production of a potent transcription factor that orchestrates the upregulation of genes

involved in protein folding, quality control, and ER-associated degradation.

Chirality is a fundamental aspect of pharmacology, often dictating the therapeutic efficacy and

specificity of a drug. GSK2850163 is a chiral molecule, and its biological activity is primarily

attributed to one of its enantiomers. The S-enantiomer of GSK2850163 is widely regarded as

the inactive counterpart and serves as a crucial negative control in experimental settings to

ensure that the observed biological effects are a direct result of targeting IRE1α.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1150388?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Comparison of GSK2850163
Enantiomers
The following table summarizes the inhibitory activities of the GSK2850163 racemate and its

individual enantiomers against the kinase and RNase functions of IRE1α.

Compound Target Activity IC50 Reference

GSK2850163

(Racemate)
IRE1α Kinase Inhibition 20 nM

RNase Inhibition 200 nM

GSK2850163

(R)-enantiomer
IRE1α

Kinase & RNase

Inhibition
Active

Assumed active

enantiomer

GSK2850163

(S)-enantiomer
IRE1α Kinase Inhibition Inactive

RNase Inhibition Inactive

Note: The term "Inactive" for the S-enantiomer is based on supplier information and its

common use as a negative control in research. Specific IC50 values from direct head-to-head

comparative studies are not readily available in the public domain.

IRE1α Signaling Pathway and Point of Inhibition
The diagram below illustrates the central role of IRE1α in the unfolded protein response and

highlights the inhibitory action of GSK2850163.
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Figure 1. IRE1α signaling pathway under ER stress and inhibition by GSK2850163.
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Experimental Protocols
To differentiate the effects of the GSK2850163 enantiomers, the following experimental

protocols are typically employed.
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of-gsk2850163-r-and-s-enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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